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Compound of Interest

Compound Name: Ethyl thiocyanate

Cat. No.: B1580649 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl thiocyanate, a versatile

reagent and intermediate in organic synthesis. The document details its fundamental molecular

properties, provides a curated summary of its physicochemical data, outlines a detailed

experimental protocol for its synthesis via phase-transfer catalysis, and describes a robust

analytical method for its quantification using Gas Chromatography-Mass Spectrometry (GC-

MS).

Core Molecular Information
Ethyl thiocyanate is an organic compound containing the thiocyanate functional group.

Molecular Formula: C₃H₅NS[1][2][3][4][5]

Molecular Weight: 87.14 g/mol [2][3][4]

Quantitative Data Summary
The physical and chemical properties of ethyl thiocyanate are summarized in the table below

for easy reference.
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Property Value Reference(s)

Physical State Liquid [1][5]

Appearance
Colorless to pale yellow,

volatile liquid
[1][6]

Boiling Point 145 °C at 760 mmHg [2][5]

Melting Point -85.5 °C [5]

Density 1.012 g/mL at 25 °C [2][5]

Refractive Index (n²⁰/D) 1.462 [2][5]

Solubility
Insoluble in water; miscible

with ethanol and ethyl ether
[1]

Vapor Pressure 4.83 mmHg at 25 °C [1]

Flash Point 42 °C (107.6 °F) - closed cup [2]

Experimental Protocols
This protocol describes the synthesis of ethyl thiocyanate from ethyl bromide and potassium

thiocyanate using a phase-transfer catalyst. This method is advantageous due to its mild

reaction conditions and high yield.

Materials:

Ethyl bromide (CH₃CH₂Br)

Potassium thiocyanate (KSCN)

Tetrabutylammonium bromide (TBAB) or other suitable phase-transfer catalyst

Dichloromethane (CH₂Cl₂)

Distilled water

Anhydrous magnesium sulfate (MgSO₄)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

http://www.orientjchem.org/vol29no4/a-facile-and-convenient-method-for-synthesis-of-thiiranes-under-mild-condition-using-phase-transfer-catalyst/
https://www.semanticscholar.org/paper/A-novel-and-efficient-synthesis-of-alkyl-from-alkyl-Gorjizadeh-Sayyahi/7eaefb56c3a6d57548e770ee609526882a83f3f6
http://www.orientjchem.org/vol29no4/a-facile-and-convenient-method-for-synthesis-of-thiiranes-under-mild-condition-using-phase-transfer-catalyst/
https://www.ijche.com/article_15371.html
https://www.ias.ac.in/article/fulltext/jcsc/130/02/0015
https://www.semanticscholar.org/paper/A-novel-and-efficient-synthesis-of-alkyl-from-alkyl-Gorjizadeh-Sayyahi/7eaefb56c3a6d57548e770ee609526882a83f3f6
https://www.semanticscholar.org/paper/A-novel-and-efficient-synthesis-of-alkyl-from-alkyl-Gorjizadeh-Sayyahi/7eaefb56c3a6d57548e770ee609526882a83f3f6
https://www.ias.ac.in/article/fulltext/jcsc/130/02/0015
https://www.semanticscholar.org/paper/A-novel-and-efficient-synthesis-of-alkyl-from-alkyl-Gorjizadeh-Sayyahi/7eaefb56c3a6d57548e770ee609526882a83f3f6
https://www.ias.ac.in/article/fulltext/jcsc/130/02/0015
https://www.semanticscholar.org/paper/A-novel-and-efficient-synthesis-of-alkyl-from-alkyl-Gorjizadeh-Sayyahi/7eaefb56c3a6d57548e770ee609526882a83f3f6
http://www.orientjchem.org/vol29no4/a-facile-and-convenient-method-for-synthesis-of-thiiranes-under-mild-condition-using-phase-transfer-catalyst/
http://www.orientjchem.org/vol29no4/a-facile-and-convenient-method-for-synthesis-of-thiiranes-under-mild-condition-using-phase-transfer-catalyst/
https://www.ias.ac.in/article/fulltext/jcsc/130/02/0015
https://www.benchchem.com/product/b1580649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equipment:

Round-bottom flask with a reflux condenser and magnetic stirrer

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux

condenser, dissolve potassium thiocyanate (1.2 equivalents) in a minimal amount of distilled

water.

Addition of Reactants: To the aqueous solution of KSCN, add a solution of ethyl bromide (1.0

equivalent) in dichloromethane.

Addition of Catalyst: Add a catalytic amount of tetrabutylammonium bromide (e.g., 0.05

equivalents) to the biphasic mixture.

Reaction: Stir the mixture vigorously at room temperature. The reaction progress can be

monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

Workup: Upon completion of the reaction, transfer the mixture to a separatory funnel.

Separate the organic layer.

Extraction: Wash the organic layer with distilled water (2 x 50 mL) and then with brine (1 x 50

mL).

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter the drying agent and remove the dichloromethane under reduced

pressure using a rotary evaporator.

Purification: The crude ethyl thiocyanate can be purified by vacuum distillation to yield the

final product.
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This method allows for the sensitive and selective determination of ethyl thiocyanate.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column suitable for polar analysis (e.g., DB-WAX or equivalent)

GC-MS Parameters:

Injector Temperature: 220 °C

Oven Temperature Program:

Initial temperature: 40 °C, hold for 2 minutes

Ramp: 3 °C/min to 85 °C

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Ionization Mode: Electron Impact (EI)

MS Interface Temperature: 220 °C

Acquisition Mode: Selected Ion Monitoring (SIM) or full scan, depending on the required

sensitivity and selectivity.

Sample Preparation:

Prepare a standard stock solution of ethyl thiocyanate in a suitable solvent (e.g.,

dichloromethane or ethyl acetate).

Create a series of calibration standards by serial dilution of the stock solution.

For unknown samples, dissolve a known quantity in the chosen solvent.

Inject a fixed volume (e.g., 1 µL) of the standards and samples into the GC-MS system.

Data Analysis:
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Identify the ethyl thiocyanate peak based on its retention time and mass spectrum.

Quantify the amount of ethyl thiocyanate in the samples by comparing the peak area to the

calibration curve generated from the standards.

Mandatory Visualizations
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Caption: Synthesis workflow for ethyl thiocyanate via phase-transfer catalysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/22941221/
https://pubmed.ncbi.nlm.nih.gov/22941221/
https://www.researchgate.net/publication/241389633_Determination_of_polar_alkylating_agents_as_thiocyanateisothiocyanate_derivatives_by_reaction_headspace_gas_chromatography
https://www.semanticscholar.org/paper/A-novel-and-efficient-synthesis-of-alkyl-from-alkyl-Gorjizadeh-Sayyahi/7eaefb56c3a6d57548e770ee609526882a83f3f6
https://www.semanticscholar.org/paper/A-novel-and-efficient-synthesis-of-alkyl-from-alkyl-Gorjizadeh-Sayyahi/7eaefb56c3a6d57548e770ee609526882a83f3f6
https://www.ijche.com/article_15371.html
https://www.ijche.com/article_15371.html
https://www.benchchem.com/product/b1580649#ethyl-thiocyanate-molecular-formula-and-weight
https://www.benchchem.com/product/b1580649#ethyl-thiocyanate-molecular-formula-and-weight
https://www.benchchem.com/product/b1580649#ethyl-thiocyanate-molecular-formula-and-weight
https://www.benchchem.com/product/b1580649#ethyl-thiocyanate-molecular-formula-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1580649?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

